Cas no 954229-97-1 (2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine)

• Product Name: 2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine
• CAS No: 954229-97-1
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5733809
• PubChem ID: 22308408
• Update Time: 2023-11-22

2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(pyridin-3-yl)ethyl]pyrimidin-4-amine
• AKOS011627058
• F1908-2570
• 2-Chloro-N-(2-(pyridin-3-yl)ethyl)pyrimidin-4-amine
• 954229-97-1
• starbld0045542
• 4-Pyrimidinamine, 2-chloro-N-[2-(3-pyridinyl)ethyl]-
• 2-chloro-N-2-(pyridin-3-yl)ethylpyrimidin-4-amine

• Inchi： 1S/C11H11ClN4/c12-11-15-7-4-10(16-11)14-6-3-9-2-1-5-13-8-9/h1-2,4-5,7-8H,3,6H2,(H,14,15,16)
• InChI Key： RTISHFXUCDAULH-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 234.0672241g/mol
• Monoisotopic Mass: 234.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 487.2±30.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives